4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide

• IUPAC Name: 4-[2-[(4-phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C23H21N3O2S/c24-29(27,28)19-12-10-17(11-13-19)14-15-25-23-16-21(18-6-2-1-3-7-18)20-8-4-5-9-22(20)26-23/h1-13,16H,14-15H2,(H,25,26)(H2,24,27,28)
• InChI Key: XPSZODYCVPHTEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC3=CC=CC=C32)NCCC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide, also known as PQEBS, is a synthetic compound that has been extensively researched for its potential therapeutic applications. PQEBS is a sulfonamide derivative that has been shown to exhibit significant biological activity, including anticancer and antimicrobial properties. In

Mechanism of Action

The mechanism of action of 4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide is not fully understood. However, several studies have suggested that this compound exerts its biological activity by inhibiting specific enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. This compound has also been reported to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. This compound has also been reported to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
In addition to its anticancer activity, this compound has also been shown to exhibit antimicrobial activity. This compound has been reported to inhibit the growth of both gram-positive and gram-negative bacteria, as well as Candida albicans.

Advantages and Limitations for Lab Experiments

4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound has been extensively studied for its biological activity, and several research papers have reported its synthesis method and characterization. However, there are also limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, and further research is needed to elucidate its biological activity. Additionally, this compound has been reported to exhibit toxicity in some cell lines, and its toxicity profile needs to be further investigated.

Future Directions

There are several future directions for research on 4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide. One area of research is to further investigate the mechanism of action of this compound. Understanding how this compound exerts its biological activity can provide insight into its therapeutic potential and aid in the development of more potent analogs.
Another area of research is to investigate the potential of this compound as a combination therapy with other anticancer drugs. Several studies have reported the synergistic effect of this compound with other anticancer drugs, and further research is needed to optimize the combination therapy.
Finally, this compound has potential applications in the field of antimicrobial therapy. Further research is needed to investigate its activity against other bacteria and fungi, as well as its toxicity profile.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively researched for its potential therapeutic applications. This compound exhibits significant biological activity, including anticancer and antimicrobial properties. The synthesis method of this compound involves the reaction of 4-phenylquinoline-2-amine with 4-(chloromethyl)benzenesulfonamide in the presence of a base. The mechanism of action of this compound is not fully understood, but several studies have suggested that it inhibits specific enzymes and signaling pathways. Further research is needed to elucidate the mechanism of action of this compound and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide involves the reaction of 4-phenylquinoline-2-amine with 4-(chloromethyl)benzenesulfonamide in the presence of a base. The resulting product is purified through column chromatography to obtain pure this compound. The synthesis of this compound has been reported in several research papers, with modifications to the reaction conditions and purification methods.

Scientific Research Applications

4-[2-[(4-Phenylquinolin-2-yl)amino]ethyl]benzenesulfonamide has been extensively researched for its potential therapeutic applications. Several studies have reported the anticancer activity of this compound against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.
In addition to its anticancer activity, this compound has also been investigated for its antimicrobial properties. This compound has been shown to exhibit antibacterial activity against both gram-positive and gram-negative bacteria. This compound has also been reported to have antifungal activity against Candida albicans.